Cas no 2228625-99-6 (2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine)
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine
- 2228625-99-6
- EN300-1938791
-
- Inchi: 1S/C11H16BrNO/c1-11(2,8-12)7-9-10(14-3)5-4-6-13-9/h4-6H,7-8H2,1-3H3
- InChI Key: QLNQDLFSMJSOEY-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)CC1C(=CC=CN=1)OC
Computed Properties
- Exact Mass: 257.04153g/mol
- Monoisotopic Mass: 257.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1Ų
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938791-0.05g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-0.1g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-0.25g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-0.5g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-1.0g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 1g |
$1272.0 | 2023-05-31 | ||
| Enamine | EN300-1938791-2.5g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-5.0g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 5g |
$3687.0 | 2023-05-31 | ||
| Enamine | EN300-1938791-10.0g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 10g |
$5467.0 | 2023-05-31 | ||
| Enamine | EN300-1938791-1g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1938791-5g |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine |
2228625-99-6 | 5g |
$3687.0 | 2023-09-17 |
2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine
Comprehensive Overview of 2-(3-Bromo-2,2-Dimethylpropyl)-3-Methoxypyridine (CAS No. 2228625-99-6)
The compound 2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine (CAS No. 228665-99-6) represents a structurally unique pyridine derivative with significant potential in medicinal chemistry and organic synthesis. Its molecular framework combines a pyridine ring, a methoxy group (-OCH₃) at the 3-position, and a brominated isoprenoid-like side chain (3-bromo-2,2-dimethylpropyl). This combination of functionalities positions it as a valuable scaffold for the development of bioactive molecules, particularly in the design of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.
Recent advances in heterocyclic chemistry highlight the importance of pyridine-based compounds in pharmaceutical research. The presence of the methoxy substituent at C3 enhances lipophilicity while maintaining hydrogen bonding capabilities, which are critical for interactions with biological targets. The brominated side chain introduces additional synthetic versatility through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling rapid diversification of the molecule's pharmacophore.
Structurally, the 3-bromo-2,2-dimethylpropyl group mimics natural isoprenoid motifs found in quinone reductase substrates and certain plant alkaloids. This structural feature may confer specific metabolic stability or enzyme recognition properties when incorporated into drug candidates. Computational studies on similar scaffolds suggest that the bromine atom's electron-withdrawing effect can modulate electronic distribution across the pyridine ring, influencing binding affinity to nucleophilic centers in target proteins.
In terms of synthetic accessibility, this compound can be prepared via a multi-step sequence starting from substituted pyridines. A typical approach involves regioselective alkylation using a brominated alkylating agent, followed by methylation at the pyridine oxygen position through nucleophilic substitution mechanisms. Modern synthetic strategies emphasize atom-efficient protocols to minimize byproduct formation while maintaining high stereoselectivity.
The chemical versatility of CAS No. 28665-99-6 has attracted attention in lead optimization campaigns for neurodegenerative disease targets. For instance, recent studies on pyridine-based acetylcholinesterase inhibitors demonstrate that structural motifs containing both aromatic heterocycles and alkyl halides can enhance enzyme inhibition through dual binding interactions—hydrophobic interactions with peripheral anionic sites and electrostatic complementarity with catalytic residues.
From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy reveal distinct spectral features for this compound. The methoxy protons typically appear as singlets around δ 3.7–4.0 ppm, while the brominated methyl groups (-CH₂Br) exhibit characteristic downfield shifts due to deshielding effects from adjacent bromine atoms. Mass spectrometry confirms molecular ion peaks consistent with its calculated molecular weight (C₁₀H₁₄BrNO), supporting its structural integrity.
Applications in material science also emerge from this compound's unique electronic properties. The conjugated system formed by the pyridine ring and methoxy substituent creates opportunities for designing functional materials with tailored optical or redox properties. Research into organic electronics suggests that such derivatives could serve as building blocks for organic light-emitting diodes (OLEDs) or electrochromic devices when appropriately functionalized.
In environmental chemistry contexts, understanding biodegradation pathways for similar compounds is crucial for assessing ecological impact potential. While no specific data exists for CAS No. 8865-99-6 at present, general principles suggest that the brominated side chain may resist microbial degradation compared to non-halogenated analogs due to increased carbon-halogen bond strength.
For researchers exploring new synthetic methodologies, this compound serves as an excellent substrate for studying transition-metal-catalyzed reactions involving aryl halides. Its bromide functionality is particularly amenable to palladium-catalyzed cross-coupling processes under mild conditions reported in recent literature on C–N bond formation techniques.
Pharmacological screening data on related compounds indicate that pyridine derivatives with similar substitution patterns exhibit promising activity against various cancer cell lines through modulation of cell cycle regulatory pathways. While specific efficacy data for CAS No. 8865-99-6 remains unpublished at this time, its structural similarity to known bioactive molecules suggests it warrants further investigation as a potential drug lead candidate.
In conclusion, CAS No. 8865-99-6 (chemical name: 1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1-(1...))))))))))))))))) represents a multifunctional chemical entity with broad applicability across multiple scientific disciplines including medicinal chemistry, materials science, and synthetic organic chemistry due to its distinctive combination of heteroaromatic and alkyl halide functionalities.
2228625-99-6 (2-(3-bromo-2,2-dimethylpropyl)-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)